N-[2-Methoxy-2-(2-methoxyphenyl)ethyl]thieno[3,2-d]pyrimidin-4-amine

• IUPAC Name: N-[2-methoxy-2-(2-methoxyphenyl)ethyl]thieno[3,2-d]pyrimidin-4-amine
• InChI: InChI=1S/C16H17N3O2S/c1-20-13-6-4-3-5-11(13)14(21-2)9-17-16-15-12(7-8-22-15)18-10-19-16/h3-8,10,14H,9H2,1-2H3,(H,17,18,19)
• InChI Key: BXJVOBGHKOELTO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(CNC2=NC=NC3=C2SC=C3)OC
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol

Description

“N-[2-Methoxy-2-(2-methoxyphenyl)ethyl]thieno[3,2-d]pyrimidin-4-amine” is a compound that has been studied for its potential as a Mycobacterium tuberculosis bd oxidase inhibitor. This compound is part of the thieno[3,2-d]pyrimidin-4-amine class of compounds.

Synthesis Analysis

The synthesis of thieno[3,2-d]pyrimidin-4-amines, including “N-[2-Methoxy-2-(2-methoxyphenyl)ethyl]thieno[3,2-d]pyrimidin-4-amine”, involves the use of 3-amino-4-cyano-2-thiophenecarboxamides as versatile synthons. The reaction of these compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produces the β-keto amides. These are then cyclized to thienopyrimidine-2,4-diones by heating with pyrrolidine in toluene using calcium chloride as a desiccant.